![molecular formula C11H8ClN3O B1399061 6-Chloro(pyridin-4-yl)pyridine-2-carboxamide CAS No. 1026136-67-3](/img/structure/B1399061.png)
6-Chloro(pyridin-4-yl)pyridine-2-carboxamide
Overview
Description
“6-Chloro(pyridin-4-yl)pyridine-2-carboxamide” is a chemical compound that belongs to the class of organic compounds known as pyridinecarboxamides . It is a colorless or white, crystalline solid with a mild, sweet odor .
Synthesis Analysis
The synthesis of similar compounds often involves the use of organolithium reagents . For instance, 2,4-Dichloro-6-phenylpyrimidine and 2-chloro-4-(1’,3’-dithian-2’-yl)pyrimidine were prepared using organolithium reagents . Nucleophilic attack on pyrimidines using N-methylpiperazine was shown to be highly regioselective, favoring the formation of C-4 substituted products .Physical And Chemical Properties Analysis
“this compound” is a colorless or white, crystalline solid with a mild, sweet odor . Other physical and chemical properties are not explicitly mentioned in the search results.Scientific Research Applications
Synthesis and Chemical Properties
Innovations in Organic Synthesis : Research has demonstrated advancements in the synthesis of related compounds, highlighting methods to achieve high purity and yield. For instance, the optimization of synthesis conditions for pyridine carboxamide derivatives has been detailed, showcasing the efficiency of specific synthetic routes under controlled conditions for enhanced yield and purity (Yang-Heon Song, 2007). Similar studies have explored the water-mediated synthesis of 6-amino-5-cyano-2-oxo derivatives, underlining the role of water as a green solvent in facilitating efficient reactions and highlighting the compound's versatility in synthesis (R. Jayarajan et al., 2019).
Structural Characterization : Detailed structural analyses of synthesized compounds, including X-ray diffraction and computational studies, have been conducted to elucidate the molecular geometry, electronic structure, and potential reactivity of pyridine carboxamide derivatives. This research aids in understanding the fundamental properties that govern the behavior of these compounds in various chemical contexts (Li-qun Shen et al., 2012).
Applications in Material Science and Medicinal Chemistry
Development of New Materials : Research into polyamides based on pyridine derivatives has shown potential applications in creating new materials with desirable thermal and chemical properties. Such studies are crucial for the advancement of materials science, offering insights into the synthesis of polymers with specific functionalities (K. Faghihi & Zohreh Mozaffari, 2008).
Molecular Docking and Biological Activities : The synthesis of chalcone hybrids incorporating pyridin-4-yl motifs has been explored, with studies demonstrating moderate to good antibacterial, anti-inflammatory, and antioxidant activities. Molecular docking analyses provide a theoretical foundation for understanding the interaction mechanisms between these compounds and biological targets, paving the way for the development of new therapeutic agents (R. Sribalan et al., 2016).
properties
IUPAC Name |
6-chloro-N-pyridin-4-ylpyridine-2-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClN3O/c12-10-3-1-2-9(15-10)11(16)14-8-4-6-13-7-5-8/h1-7H,(H,13,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCZOOWVBFKEKSF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1)Cl)C(=O)NC2=CC=NC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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